Methyl 2-chloro-2-cyclopropylacetate
Overview
Description
Molecular Structure Analysis
The molecular formula of Methyl 2-chloro-2-cyclopropylacetate is C6H9ClO2. Its molecular weight is 148.59.Scientific Research Applications
Synthesis of Biologically Important Heterocycles
Methyl 2-chloro-2-cyclopropylacetate has been used in the synthesis of biologically important heterocycles . This involves the advanced synthesis of methyl 2-chloro- and 2-bromo-2-cyclopropyledeneacetate .
Preparation of Amidines
Amidines can be easily prepared from corresponding nitriles which undergo Michael addition followed by domino transformation in the presence of triethyl amine .
Synthesis of Cyclobutene-Annelated Pyrimidinones
Cyclobutene-annelated pyrimidinones can be synthesized from these amidines . This process involves a reaction with phenyl vinyl sulfone to produce 6-sulfone substituted tetrahydroquinazolinones .
Synthesis of Tetrahydroquinazolinones
Tetrahydroquinazolinones can be synthesized by basic elimination of 6-sulfone substituted tetrahydroquinazolinones followed by hydrogenation .
Alkylation of Tetrahydroquinazolinones
The alkylation of tetrahydroquinazolinones can be achieved using a base such as n-BuLi .
Synthesis of 2-Amino Derivative of Tetrahydroquinazolinones
The 2-amino derivative of 5,6,7,8-tetrahydroquinazolinones can be synthesized by nucleophilic substitution of SMe group of the compound with different secondary amines .
Synthesis of Spirocyclopropane Analogue of Tadalafil
Methyl 2-chloro-2-cyclopropylacetate can be used in the synthesis of a spirocyclopropanated tryptophan methyl ester, which is a key intermediate in the synthesis of the spirocyclopropane analogue of Tadalafil .
Synthesis of Spirocyclopropaneoxazolines
Spirocyclopropaneoxazolines can be synthesized from Methyl 2-chloro-2-cyclopropylacetate . This involves the synthesis of spirocyclopropaneoxazolinecarboxylic acid and attempted transformation to oxazole or thiazole derivatives .
Safety and Hazards
properties
IUPAC Name |
methyl 2-chloro-2-cyclopropylacetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9ClO2/c1-9-6(8)5(7)4-2-3-4/h4-5H,2-3H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHJQXFNQWRDALU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1CC1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9ClO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-chloro-2-cyclopropylacetate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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